4-(3-{[3-(2-methoxyphenoxy)azetidin-1-yl]carbonyl}phenyl)-2-methylbut-3-yn-2-ol

• IUPAC Name: [3-(3-hydroxy-3-methylbut-1-ynyl)phenyl]-[3-(2-methoxyphenoxy)azetidin-1-yl]methanone
• InChI: InChI=1S/C22H23NO4/c1-22(2,25)12-11-16-7-6-8-17(13-16)21(24)23-14-18(15-23)27-20-10-5-4-9-19(20)26-3/h4-10,13,18,25H,14-15H2,1-3H3
• InChI Key: ISIPTDVJRBKTDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC1=CC(=CC=C1)C(=O)N2CC(C2)OC3=CC=CC=C3OC)O
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol

Description

4-(3-{[3-(2-methoxyphenoxy)azetidin-1-yl]carbonyl}phenyl)-2-methylbut-3-yn-2-ol, also known as MPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. MPA is a member of the class of compounds known as alkynols, which have been shown to exhibit a range of biological activities. In

Scientific Research Applications

4-(3-{[3-(2-methoxyphenoxy)azetidin-1-yl]carbonyl}phenyl)-2-methylbut-3-yn-2-ol has been studied extensively for its potential applications in drug development. It has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. This compound has been tested in vitro and in vivo for its effects on various cancer cell lines, including breast, lung, and colon cancer. It has also been studied for its potential use in treating inflammatory bowel disease and other inflammatory conditions.

Mechanism of Action

The mechanism of action of 4-(3-{[3-(2-methoxyphenoxy)azetidin-1-yl]carbonyl}phenyl)-2-methylbut-3-yn-2-ol is not fully understood, but it is believed to act through several pathways. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a group of signaling molecules that play a role in inflammation and pain. This compound has also been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting these enzymes, this compound may be able to modulate the inflammatory response and promote cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound can induce cell death in cancer cells, inhibit the production of inflammatory cytokines, and reduce the activity of COX-2 and HDAC enzymes. In vivo studies have shown that this compound can reduce the growth of tumors in mice, reduce inflammation in the colon, and improve the symptoms of inflammatory bowel disease. While the exact mechanisms of these effects are not fully understood, they suggest that this compound may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of 4-(3-{[3-(2-methoxyphenoxy)azetidin-1-yl]carbonyl}phenyl)-2-methylbut-3-yn-2-ol is that it is relatively easy to synthesize and purify, making it a viable compound for research applications. However, this compound is also highly reactive and can be difficult to handle, requiring careful handling and storage. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on 4-(3-{[3-(2-methoxyphenoxy)azetidin-1-yl]carbonyl}phenyl)-2-methylbut-3-yn-2-ol. One area of interest is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Another area of interest is the study of the mechanism of action of this compound, which could provide insights into its potential therapeutic applications. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in humans, which could pave the way for its use as a clinical drug.